Cas no 922098-11-1 (N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide)

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide structure
922098-11-1 structure
Product Name:N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide
CAS No:922098-11-1
MF:C23H30N2O5S
MW:446.559705257416
CID:5847366
PubChem ID:40956442
Update Time:2023-11-22

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • F2296-0177
    • N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-isobutoxybenzenesulfonamide
    • 922098-11-1
    • N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide
    • N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)-4-(2-methylpropoxy)benzenesulfonamide
    • AKOS024637259
    • Inchi: 1S/C23H30N2O5S/c1-6-25-20-12-7-17(13-21(20)30-15-23(4,5)22(25)26)24-31(27,28)19-10-8-18(9-11-19)29-14-16(2)3/h7-13,16,24H,6,14-15H2,1-5H3
    • InChI Key: BLDDSEXANQMADB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OCC(C)C)(NC1C=CC2=C(C=1)OCC(C)(C)C(N2CC)=O)(=O)=O

Computed Properties

  • Exact Mass: 446.18754324g/mol
  • Monoisotopic Mass: 446.18754324g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 710
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 93.3Ų

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-4-(2-methylpropoxy)benzene-1-sulfonamide Pricemore >>

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